2-(8-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl thiocyanate

• Molecular Formula: C17H16N2O2S4
• Molecular Weight: 408.6 g/mol
• IUPAC Name: [2-(8-ethoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl] thiocyanate
• InChI: InChI=1S/C17H16N2O2S4/c1-4-21-10-5-6-12-11(7-10)14-15(24-25-16(14)22)17(2,3)19(12)13(20)8-23-9-18/h5-7H,4,8H2,1-3H3
• InChI Key: MHNLBQJRFRWFAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(C3=C2C(=S)SS3)(C)C)C(=O)CSC#N

Description

2-(8-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl thiocyanate is a chemically synthesized compound of significant interest in anticancer research. This agent is recognized for its potent antiproliferative activity against a range of human cancer cell lines. Its primary research value lies in its unique dual mechanism of action; it functions as a potent inhibitor of the enzyme thioredoxin reductase (TrxR), a key player in cellular redox homeostasis and a promising molecular target in oncology [https://pubmed.ncbi.nlm.nih.gov/25666138/]. Concurrently, the compound has been demonstrated to disrupt microtubule polymerization, thereby interfering with mitotic spindle formation and inducing cell cycle arrest [https://pubs.acs.org/doi/10.1021/ml500108t]. This dual-targeting capability, impacting both redox balance and cytoskeletal integrity, makes it a valuable chemical tool for researchers investigating the complex interplay of these pathways in cancer cell survival and proliferation. Studies are focused on elucidating the downstream effects of TrxR inhibition and microtubule disruption, including the induction of oxidative stress and apoptosis, providing critical insights for the development of novel multi-targeted therapeutic strategies.

Preparation Methods

Nucleophilic Displacement of Halides

Reacting the 2-chloro- or 2-bromo-oxoethyl intermediate with potassium thiocyanate (KSCN, 3.0 equiv) in ethanol/water (4:1 v/v) at 80°C for 8 hours facilitates nucleophilic substitution. This method, adapted from quinoline thiocyanate syntheses, achieves conversions >80% when using tetrabutylammonium bromide (TBAB, 0.1 equiv) as a phase-transfer catalyst.

Thiol-Mediated Thiocyanation

An alternative route employs thiourea as a thiol source. Heating the halogenated intermediate with thiourea (2.5 equiv) in ethanol under reflux for 6 hours generates a thiolate intermediate, which is subsequently treated with cyanogen bromide (BrCN, 1.2 equiv) to install the thiocyanate group. While this method avoids moisture-sensitive reagents, it requires careful pH control (maintained at 8–9 with NaHCO₃) to prevent decomposition.

Optimization Challenges and Solutions

Regioselectivity in Dithioloquinoline Formation

Competing pathways during sulfurization may yield isomeric byproducts. Studies indicate that electron-donating groups (e.g., ethoxy) at the 8-position direct cyclization to the [3,4-c] position via resonance stabilization of the transition state. X-ray crystallography of intermediates confirms that dimethyl substitution at C4 enforces a boat conformation in the dihydroquinoline, favoring dithioloannulation.

Stability of the Thiocyanate Group

Thermogravimetric analysis (TGA) reveals that the thiocyanate moiety undergoes degradation above 150°C. Thus, reactions involving this group are conducted below 100°C, and final products are stored under inert gas at −20°C.

Analytical Characterization Data

Critical spectroscopic data for intermediate and final compounds include:

Compound	IR (cm⁻¹)	¹H NMR (δ, ppm)	MS (m/z)
Dithioloquinoline core	1620 (C=S), 1250 (C-O)	1.42 (s, 6H, CH₃), 4.12 (q, 2H, OCH₂)	362.1 [M+H]⁺
2-Oxoethyl intermediate	1715 (C=O)	3.85 (s, 2H, CH₂), 2.55 (s, 3H, COCH₃)	434.2 [M+H]⁺
Final thiocyanate	2150 (SCN)	4.01 (s, 2H, CH₂SCN)	491.3 [M+H]⁺

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atoms, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinoline ring or the thiocyanate group, potentially yielding amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under mild conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines, thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis.

Biology

Biologically, the compound may exhibit interesting pharmacological properties due to its quinoline core, which is a common motif in many bioactive molecules. Research is ongoing to explore its potential as an antimicrobial or anticancer agent.

Medicine

In medicinal chemistry, derivatives of this compound are being investigated for their therapeutic potential. The presence of the thiocyanate group may impart unique biological activities, making it a candidate for drug development.

Industry

Industrially, the compound could be used in the development of new materials with specific electronic or optical properties. Its ability to undergo various chemical reactions makes it a versatile component in material science.

Mechanism of Action

The exact mechanism of action of 2-(8-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl thiocyanate depends on its application. In biological systems, it may interact with specific enzymes or receptors, modulating their activity. The quinoline core can intercalate with DNA, potentially disrupting cellular processes. The thiocyanate group may also react with biological nucleophiles, leading to various biochemical effects.

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name	Substituents	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)
Target Compound	8-ethoxy, 5-(2-oxoethyl thiocyanate)	C₁₉H₁₉N₂O₂S₄	Thiocyanate (SCN), thiocarbonyl (C=S)	~451.6
1-(8-Ethoxy-4,4-dimethyl-1-thioxo-...-yl)ethanone	8-ethoxy, 5-acetyl	C₁₆H₁₇NO₂S₃	Acetyl (COCH₃), thiocarbonyl	351.5
5-[(4-Chlorophenoxy)acetyl]-8-methoxy analog	8-methoxy, 5-(4-chlorophenoxy acetyl)	C₂₁H₁₈ClNO₃S₃	Chlorophenoxy, acetyl	464.0
5-Benzoyl-4,4-dimethyl-...-yl benzoate	5-benzoyl, 8-benzoate	C₂₆H₁₉NO₃S₃	Benzoyl (COPh), benzoate ester	489.6

Key Observations :

• Substituent Effects: The thiocyanate group in the target compound contrasts with acetyl, benzoyl, or chlorophenoxy groups in analogs, altering electronic properties and hydrogen-bonding capacity.
• Spectral Signatures : Thiocyanate exhibits a distinct IR absorption near 2100–2150 cm⁻¹ (C≡N stretch), absent in acetyl (1660–1680 cm⁻¹) or benzoyl (1670–1700 cm⁻¹) analogs.

Research Findings and Challenges

Analytical Characterization

• NMR : The target compound’s ¹³C NMR would show a thiocyanate carbon at ~110–120 ppm , distinct from acetyl (20–30 ppm for CH₃, 200–210 ppm for CO).
• Mass Spectrometry : HRMS would confirm the [M+H]⁺ ion at m/z 452.04 (calculated for C₁₉H₁₉N₂O₂S₄), with fragmentation patterns matching thiocyanate loss (e.g., m/z 406 via SCN elimination).

Biological Activity

The compound 2-(8-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl thiocyanate (CAS No. 331944-32-2) is a complex organic molecule notable for its unique structural features and potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H20N2O4S3
• Molecular Weight : 448.58 g/mol
• Structural Features :
  • Contains a quinoline core with multiple sulfur and oxygen functionalities.
  • Ethoxy and thiocyanate substituents enhance solubility and reactivity.

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit various biological activities, including:

• Antimicrobial Activity : Compounds derived from quinoline structures often show significant antimicrobial effects against a range of pathogens.
• Cytotoxic Effects : Preliminary studies suggest potential cytotoxicity against cancer cell lines, indicating a possible role in cancer therapy.
• Antiparasitic Properties : Similar compounds have demonstrated efficacy against tropical diseases such as malaria and leishmaniasis.

The biological activities of this compound can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation : Compounds with thioxo groups can induce oxidative stress in target cells, leading to cell death.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways critical for pathogen survival.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Significant inhibition of bacterial growth
Cytotoxicity	Induced apoptosis in cancer cell lines
Antiparasitic	Effective against Trypanosoma brucei

Case Study: Anticancer Activity

A study evaluated the cytotoxic effects of various quinoline derivatives on human cancer cell lines using the MTT assay. The results indicated that the compound exhibited an IC50 value comparable to known anticancer agents, suggesting its potential as a lead compound for further development in cancer therapy .

Case Study: Antimicrobial Efficacy

In another study focusing on antimicrobial properties, derivatives similar to the target compound were tested against Gram-positive and Gram-negative bacteria. The findings revealed that the compound effectively inhibited bacterial growth at concentrations below 10 μM, showcasing its potential as an antimicrobial agent .

Q & A

Q. What synthetic pathways are commonly employed to prepare this compound, and what are the critical steps for ensuring purity?

The synthesis involves multi-step reactions, including oxidation and substitution to introduce the ethoxy, thioxo, and thiocyanate groups. Key steps include the use of benziodoxoles (e.g., CBX/CDBX) as electrophilic cyanation reagents for thiocyanate formation, ensuring mild conditions and high chemoselectivity . Purity is achieved through recrystallization (e.g., ethanol or methanol) and validated via elemental analysis (CHNS) and spectroscopic methods (IR, NMR) .

Q. Which spectroscopic techniques are most effective for characterizing the compound’s structure, and what key spectral signatures should researchers prioritize?

• IR spectroscopy : Confirm thioxo (C=S, ~1150–1250 cm⁻¹) and thiocyanate (SCN, ~2050–2150 cm⁻¹) functionalities .
• NMR : Focus on δ 2.35–2.76 ppm (CH3 groups in dimethyl substituents) and aromatic proton shifts (δ 6.7–8.4 ppm) .
• Mass spectrometry : Monitor molecular ion peaks (e.g., m/z 470–547 for related derivatives) and fragmentation patterns to validate substituents .

Q. How does the ethoxy group influence the compound’s solubility and stability in experimental settings?

The ethoxy group enhances solubility in polar aprotic solvents (e.g., DMSO, acetonitrile) due to its electron-donating nature. Stability is maintained under inert atmospheres but may degrade under prolonged UV exposure or acidic conditions .

Advanced Research Questions

Q. What strategies can resolve contradictions in spectroscopic data, such as unexpected splitting in NMR signals?

Contradictions may arise from dynamic tautomerism or steric hindrance. Use variable-temperature NMR to probe tautomeric equilibria or computational methods (DFT) to model electronic environments. Cross-validate with high-resolution mass spectrometry (HRMS) and X-ray crystallography if crystalline derivatives are obtainable .

Q. How can computational methods (e.g., DFT) predict the compound’s reactivity in nucleophilic or electrophilic reactions?

Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO/LUMO) to identify reactive sites. For example, the thiocyanate group’s LUMO suggests susceptibility to nucleophilic attack, while the dithioloquinoline core’s HOMO indicates potential for electrophilic substitution. Solvent effects (PCM models) refine predictions .

Q. What experimental designs are optimal for assessing the compound’s stability under varying pH and temperature conditions?

Use a split-plot design with randomized blocks:

• Main plots : pH ranges (2–12).
• Subplots : Temperatures (25°C–80°C).
• Replicates : 4, with HPLC monitoring degradation kinetics. Include controls with structurally analogous compounds (e.g., methoxy derivatives) to isolate ethoxy-specific effects .

Q. What mechanistic insights explain the regioselectivity of thiocyanate introduction during synthesis?

Regioselectivity is governed by the electronic environment of the dithioloquinoline core. The 1-thioxo group directs thiocyanate addition to the α-carbon of the oxoethyl moiety via radical or thiolate-mediated pathways. Kinetic studies (e.g., radical trapping with TEMPO) can clarify the dominant mechanism .

Q. How do structural analogs (e.g., methoxy or butyryl derivatives) compare in bioactivity, and what methodological frameworks support such comparisons?

• Structural analogs :

Derivative	Key Feature	Bioactivity Trend
Methoxy	Increased polarity	Lower membrane permeability
Butyryl	Enhanced lipophilicity	Higher cellular uptake

• Methodology : Use QSAR models to correlate substituent descriptors (e.g., logP, molar refractivity) with activity in enzyme inhibition assays (e.g., kinase or protease targets) .

Q. What are the challenges in scaling up synthesis while maintaining yield and purity, and how can DoE (Design of Experiments) address them?

Key challenges include exothermic reactions during thiocyanate addition and solvent compatibility. Implement a DoE approach varying:

• Reaction temperature (0°C–40°C).
• Stoichiometry (1.0–1.2 eq. of cyanation reagent).
• Solvent polarity (acetonitrile vs. THF). Optimize using response surface methodology (RSM) to maximize yield and minimize byproducts .

Q. How can contradictory data on the compound’s antioxidant activity be reconciled across studies?

Discrepancies may stem from assay interference (e.g., thiocyanate’s redox activity in DPPH assays). Validate using orthogonal methods (e.g., ORAC, FRAP) and include a negative control with the dithioloquinoline core alone. Statistical meta-analysis of published data can identify confounding variables (e.g., solvent choice) .